Cas no 941899-79-2 (N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide)

N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide is a specialized pyridazine derivative with notable applications in medicinal chemistry and pharmaceutical research. Its unique structure, featuring multiple methoxy substituents and a carboxamide linkage, contributes to its potential as a bioactive intermediate. The compound exhibits promising interactions with biological targets due to its electron-rich aromatic system and hydrogen-bonding capabilities. Its synthetic versatility allows for further functionalization, making it valuable for the development of novel therapeutic agents. The presence of both electron-donating and hydrogen-bond acceptor groups enhances its solubility and stability, facilitating its use in experimental studies. This compound is particularly relevant in the design of enzyme inhibitors and receptor modulators.

N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide structure

941899-79-2 structure

Product Name:N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide

CAS No:941899-79-2

MF:C₂₀H₁₉N₃O₅

MW:381.381964921951

CID:5851413

PubChem ID:16801712

Update Time:2025-05-24

N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-Pyridazinecarboxamide, N-(2,4-dimethoxyphenyl)-1,6-dihydro-4-methoxy-6-oxo-1-phenyl-
- F2213-0069
- N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide
- AKOS024628823
- 941899-79-2
- N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenylpyridazine-3-carboxamide
- Inchi： 1S/C20H19N3O5/c1-26-14-9-10-15(16(11-14)27-2)21-20(25)19-17(28-3)12-18(24)23(22-19)13-7-5-4-6-8-13/h4-12H,1-3H3,(H,21,25)
- InChI Key： CUPFOTXQBLUPDU-UHFFFAOYSA-N
- SMILES： C1(C(NC2=CC=C(OC)C=C2OC)=O)=NN(C2=CC=CC=C2)C(=O)C=C1OC

Computed Properties

Exact Mass: 381.13247072g/mol
Monoisotopic Mass: 381.13247072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 642
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 89.5Å²

Experimental Properties

Density: 1.26±0.1 g/cm3(Predicted)
pka: 9.46±0.70(Predicted)

N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2213-0069-2μmol	N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide	941899-79-2	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2213-0069-5μmol	N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide	941899-79-2	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2213-0069-10μmol	N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide	941899-79-2	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2213-0069-20μmol	N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide	941899-79-2	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2213-0069-1mg	N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide	941899-79-2	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2213-0069-2mg	N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide	941899-79-2	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2213-0069-3mg	N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide	941899-79-2	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2213-0069-4mg	N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide	941899-79-2	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2213-0069-5mg	N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide	941899-79-2	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2213-0069-10mg	N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide	941899-79-2	90%+	10mg	$79.0	2023-05-16

N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide Related Literature

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Additional information on N-(2,4-dimethoxyphenyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide

Introduction to N-(2,4-Dimethoxyphenyl)-4-Methoxy-6-Oxo-1-Phenyl-1,6-Dihydropyridazine-3-Carboxamide (CAS No. 941899-79-2)

The compound N-(2,4-Dimethoxyphenyl)-4-Methoxy-6-Oxo-1-Phenyl-1,6-Dihydropyridazine-3-Carboxamide, identified by the CAS registry number CAS No. 941899-79, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their versatile applications in drug design and material science.

Recent studies have highlighted the importance of dihydropyridazines in medicinal chemistry due to their ability to modulate various biological targets. The structure of this compound features a dihydropyridazine ring system with multiple substituents, including methoxy groups and a phenyl group. These substituents play a crucial role in determining the compound's pharmacokinetic properties and bioavailability.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors, making it a promising candidate for treating conditions such as inflammation and neurodegenerative diseases. For instance, a study published in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes.

In addition to its pharmacological applications, the compound has also been investigated for its electronic properties. The dihydropyridazine core is known to exhibit semiconducting behavior, which makes it a potential candidate for use in organic electronics and optoelectronic devices.

From a synthetic perspective, the preparation of this compound involves a multi-step process that includes coupling reactions and oxidation steps. The synthesis strategy has been optimized to achieve high yields and purity levels, ensuring that the compound is suitable for both research and industrial applications.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with biological targets. These studies have been instrumental in guiding further optimization of the molecule to enhance its therapeutic potential.

In conclusion, N-(2,4-Dimethoxyphenyl)-4-Methoxy-6-Oxo-1-Phenyl-1,6-Dihydropyridazine-Carboxamide (CAS No. 941899) represents a valuable addition to the arsenal of compounds being explored for their therapeutic and material applications.